2-(Dimethylamino)ethyl 4-fluorobenzoate

• Molecular Formula: C11H14FNO2
• Molecular Weight: 211.23 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl 4-fluorobenzoate
• InChI: InChI=1S/C11H14FNO2/c1-13(2)7-8-15-11(14)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key: NRUQEQSAOISZES-UHFFFAOYSA-N
• SMILES: CN(C)CCOC(=O)C1=CC=C(C=C1)F

Description

2-(Dimethylamino)ethyl 4-fluorobenzoate, also known as DMFB, is a chemical compound that belongs to the class of esters. It is a colorless, odorless liquid that is widely used in scientific research for its unique properties. DMFB is synthesized using various methods, and its mechanism of action is well-understood.

Mechanism of Action

2-(Dimethylamino)ethyl 4-fluorobenzoate inhibits acetylcholinesterase by binding to the active site of the enzyme, preventing the breakdown of acetylcholine. This leads to an increase in the concentration of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission. The enhanced cholinergic neurotransmission leads to various physiological effects, including improved memory and learning, increased muscle contraction, and decreased heart rate.
Biochemical and physiological effects:
2-(Dimethylamino)ethyl 4-fluorobenzoate has various biochemical and physiological effects, including inhibition of acetylcholinesterase, enhanced cholinergic neurotransmission, improved memory and learning, increased muscle contraction, and decreased heart rate. 2-(Dimethylamino)ethyl 4-fluorobenzoate has also been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

2-(Dimethylamino)ethyl 4-fluorobenzoate is a potent and selective inhibitor of acetylcholinesterase, making it an ideal tool for studying the role of acetylcholine in various physiological processes. 2-(Dimethylamino)ethyl 4-fluorobenzoate is also easy to synthesize, making it readily available for use in scientific research. However, 2-(Dimethylamino)ethyl 4-fluorobenzoate has some limitations for lab experiments, including its toxicity and potential side effects. Therefore, caution should be taken when handling and using 2-(Dimethylamino)ethyl 4-fluorobenzoate in lab experiments.

Future Directions

There are several future directions for the use of 2-(Dimethylamino)ethyl 4-fluorobenzoate in scientific research. One direction is the development of new drugs for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is the study of the role of acetylcholine in various physiological processes, including memory, learning, and muscle contraction. 2-(Dimethylamino)ethyl 4-fluorobenzoate can also be used to study the potential side effects of acetylcholinesterase inhibitors, which may help in the development of safer drugs for the treatment of neurological disorders.

Synthesis Methods

2-(Dimethylamino)ethyl 4-fluorobenzoate can be synthesized using various methods, including the reaction of 4-fluorobenzoic acid with dimethylaminoethanol in the presence of a catalyst. Another method involves the reaction of 4-fluorobenzoyl chloride with dimethylaminoethanol in the presence of a base. The yield of 2-(Dimethylamino)ethyl 4-fluorobenzoate can be improved by optimizing the reaction conditions such as temperature, reaction time, and the amount of reagents used.

Scientific Research Applications

2-(Dimethylamino)ethyl 4-fluorobenzoate has been widely used in scientific research for its unique properties. It is a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. 2-(Dimethylamino)ethyl 4-fluorobenzoate has been used to study the role of acetylcholine in various physiological processes, including memory, learning, and muscle contraction. 2-(Dimethylamino)ethyl 4-fluorobenzoate has also been used to develop new drugs for the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.